Cas no 1056156-03-6 (Tert-butyl 3-bromo-5-methyl-1h-pyrazole-1-carboxylate)

• Product Name: Tert-butyl 3-bromo-5-methyl-1h-pyrazole-1-carboxylate
• CAS No: 1056156-03-6
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• CID: 5053389
• PubChem ID: 58778040
• Update Time: 2026-02-28

Tert-butyl 3-bromo-5-methyl-1h-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-5-methyl-1h-pyrazole-1-carboxylate
• tert-butyl 3-bromo-5-methylpyrazole-1-carboxylate
• F89534
• SCHEMBL13024386
• 1056156-03-6
• PS-19115
• MFCD16987826
• tert-butyl 3-bromo-5-methyl-pyrazole-1-carboxylate
• 1-Boc-3-bromo-5-methyl-pyrazole
• Tert-butyl 3-bromo-5-methyl-1h-pyrazole-1-carboxylate

• Inchi： 1S/C9H13BrN2O2/c1-6-5-7(10)11-12(6)8(13)14-9(2,3)4/h5H,1-4H3
• InChI Key： JOBGHKLLKHUZCY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N(C(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 308.9±34.0 °C at 760 mmHg
• Flash Point: 140.6±25.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tert-butyl 3-bromo-5-methyl-1h-pyrazole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Tert-butyl 3-bromo-5-methyl-1h-pyrazole-1-carboxylate

Introduction to Tert-butyl 3-bromo-5-methyl-1H-pyrazole-1-carboxylate (CAS No. 1056156-03-6)

Tert-butyl 3-bromo-5-methyl-1H-pyrazole-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by its Chemical Abstracts Service (CAS) number 1056156-03-6, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and industrial relevance. The presence of both bromine and methyl substituents, along with the tert-butyl ester group, enhances its utility as a building block in synthetic chemistry and drug development.

The molecular structure of Tert-butyl 3-bromo-5-methyl-1H-pyrazole-1-carboxylate consists of a pyrazole core substituted at the 3-position with a bromine atom and at the 5-position with a methyl group. The carboxylate functionality at the 1-position is protected by a tert-butyl group, which increases stability during storage and handling. This structural arrangement not only contributes to the compound's reactivity but also opens up numerous possibilities for further chemical modifications, making it a valuable intermediate in synthetic pathways.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole scaffold exhibit properties such as antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The bromine atom in Tert-butyl 3-bromo-5-methyl-1H-pyrazole-1-carboxylate serves as a versatile handle for further functionalization, allowing researchers to explore new derivatives with enhanced or modified biological profiles. This has led to its incorporation in various research projects aimed at discovering novel therapeutic agents.

One of the most compelling aspects of Tert-butyl 3-bromo-5-methyl-1H-pyrazole-1-carboxylate is its role as a key intermediate in the synthesis of more complex molecules. The tert-butyl ester group can be readily hydrolyzed under mild conditions to yield the corresponding carboxylic acid, facilitating further derivatization. Additionally, the bromine substituent can undergo cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups into the molecule. These transformations have been instrumental in developing new pharmacophores for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Pyrazoles, in particular, have been extensively studied for their ability to modulate biological targets effectively. For instance, derivatives of pyrazole have shown promise in inhibiting enzymes involved in cancer progression and inflammation. The structural features of Tert-butyl 3-bromo-5-methyl-1H-pyrazole-1-carboxylate, including its brominated and methylated pyrazole core, make it an attractive candidate for designing molecules with improved pharmacokinetic properties and reduced toxicity.

The synthesis of Tert-butyl 3-bromo-5-methyl-1H-pyrazole-1-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the formation of the pyrazole ring followed by selective functionalization at the desired positions. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution or metal-catalyzed halogenation reactions. Subsequent methylation and esterification steps complete the synthesis, yielding the target compound in high purity suitable for further applications.

From an industrial perspective, Tert-butyl 3-bromo-5-methyl-1H-pyrazole-1-carboxylate represents an important asset for pharmaceutical companies engaged in drug development. Its versatility as a synthetic intermediate allows for rapid exploration of chemical space, enabling researchers to identify lead compounds with optimized biological activity. Moreover, its stability under various storage conditions makes it a practical choice for large-scale production and distribution.

The growing body of research on pyrazole derivatives underscores their potential as therapeutic agents. For example, recent studies have demonstrated that certain pyrazole-based compounds exhibit potent inhibitory effects against kinases implicated in cancer metabolism. The structural motif present in Tert-butyl 3-bromo-5-methyl-1H-pyrazole-1-carboxylate aligns well with these findings, suggesting that further derivatization could yield novel inhibitors with improved efficacy and selectivity.

In conclusion,Tert-butyl 3-bromo-5-methyl-1H-pyrazole-1-carboxylate (CAS No. 1056156-03-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it an invaluable tool for synthesizing new bioactive molecules. As our understanding of heterocyclic chemistry continues to evolve, compounds like this are expected to play an increasingly important role in addressing unmet medical needs.